Cas no 21091-98-5 ((4-Methylpiperazin-1-yl)(4-nitrophenyl)methanone)

• Product Name: (4-Methylpiperazin-1-yl)(4-nitrophenyl)methanone
• CAS No: 21091-98-5
• MF: C₁₂H₁₅N₃O₃
• MW: 249.265802621841
• MDL: MFCD00585638
• CID: 1038897
• PubChem ID: 716396
• Update Time: 2025-06-08

(4-Methylpiperazin-1-yl)(4-nitrophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (4-Methylpiperazin-1-yl)(4-nitrophenyl)methanone
• Methanone, (4-methyl-1-piperazinyl)(4-nitrophenyl)-
• (4-methyl-1-piperazinyl)(4-nitrophenyl)Methanone
• (4-methylpiperazin-1-yl)-(4-nitrophenyl)methanone
• 1-Methyl-4-[(4-nitrophenyl)carbonyl]piperazine
• 1-Methyl-4-(4-nitrobenzoyl)piperazine
• Oprea1_063180
• methanone,(4-methyl-1-piperazinyl)(4-nitrophenyl)-
• A0272/0012362
• UMRXCSPRJVBXHH-UHFFFAOYSA-N
• STK179280
• 4-methyl-1-(4-nitrobenzoyl)piperazine
• AK100194
• AB00691
• SCHEMBL12248114
• DA-31924
• DTXSID70352008
• 1-Methyl-4-(4-nitrobenzoyl)piperazine, AldrichCPR
• SCHEMBL110101
• 21091-98-5
• CS-0151086
• 4-(1-methyl-4-piperazinyl-carbonyl)-1-nitrobenzene
• SS-4663
• (4-METHYLPIPERAZINO)(4-NITROPHENYL)METHANONE
• AKOS002959772
• MFCD00585638
• (4-Methyl-piperazin-1-yl)-(4-nitro-phenyl)-methanone
• AG-205/07890020

• MDL： MFCD00585638
• Inchi： 1S/C12H15N3O3/c1-13-6-8-14(9-7-13)12(16)10-2-4-11(5-3-10)15(17)18/h2-5H,6-9H2,1H3
• InChI Key： UMRXCSPRJVBXHH-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)[N+](=O)[O-])N1CCN(C)CC1

Computed Properties

• Exact Mass: 249.11100
• Monoisotopic Mass: 249.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 69.4

Experimental Properties

• Density: 1.262
• Boiling Point: 423.9°C at 760 mmHg
• Flash Point: 210.1°C
• Refractive Index: 1.588
• PSA: 69.37000
• LogP: 1.38140

Additional information on (4-Methylpiperazin-1-yl)(4-nitrophenyl)methanone

Introduction to (4-Methylpiperazin-1-yl)(4-nitrophenyl)methanone (CAS No. 21091-98-5)

(4-Methylpiperazin-1-yl)(4-nitrophenyl)methanone, also known by its CAS number 21091-98-5, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a 4-methylpiperazine moiety and a 4-nitrophenyl group, linked by a methanone (ketone) functional group. The combination of these functional groups endows the compound with a range of biological activities and potential therapeutic applications.

The molecular formula of (4-Methylpiperazin-1-yl)(4-nitrophenyl)methanone is C₁₂H₁₅N₃O₃, and its molecular weight is approximately 245.26 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility properties make it suitable for various experimental protocols in both academic and industrial settings.

Recent research has highlighted the potential of (4-Methylpiperazin-1-yl)(4-nitrophenyl)methanone in the development of novel therapeutic agents. One of the key areas of interest is its activity as a modulator of ion channels and receptors. Studies have shown that this compound can interact with specific ion channels, such as potassium and calcium channels, which are crucial for maintaining cellular homeostasis and function. This interaction has implications for treating various neurological disorders, including epilepsy and neuropathic pain.

In addition to its ion channel modulating properties, (4-Methylpiperazin-1-yl)(4-nitrophenyl)methanone has been investigated for its anti-inflammatory effects. Inflammatory responses are central to many diseases, including autoimmune disorders and chronic inflammatory conditions. Research has demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), thereby reducing inflammation and associated symptoms.

The pharmacokinetic properties of (4-Methylpiperazin-1-yl)(4-nitrophenyl)methanone have also been studied extensively. Its oral bioavailability is moderate, and it exhibits good tissue distribution, particularly in the brain and liver. These properties make it a promising candidate for further development into drug formulations that can be administered orally or via other routes.

Clinical trials are currently underway to evaluate the safety and efficacy of (4-Methylpiperazin-1-yl)(4-nitrophenyl)methanone in treating various conditions. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with minimal side effects. These findings are encouraging and suggest that further clinical development is warranted.

In conclusion, (4-Methylpiperazin-1-yl)(4-nitrophenyl)methanone (CAS No. 21091-98-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting neurological disorders, inflammatory conditions, and other diseases. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in clinical practice.